Cas no 213821-33-1 (Kamalachalcone A)

• Product Name: Kamalachalcone A
• CAS No: 213821-33-1
• MF: C₄₂H₄₀O₈
• MW: 672.762212753296
• CID: 6766238
• Update Time: 2024-03-03

Kamalachalcone A Chemical and Physical Properties

Names and Identifiers

• Kamalachalcone A

• Inchi： 1S/C42H40O8/c1-22-34(45)30(27(43)19-17-24-13-9-7-10-14-24)39-32(35(22)46)40-33(42(5,6)50-39)26-21-41(3,4)49-38-29(26)37(48-40)23(2)36(47)31(38)28(44)20-18-25-15-11-8-12-16-25/h7-20,26,33,40,45-47H,21H2,1-6H3/b19-17+,20-18+/t26-,33+,40+/m0/s1
• InChI Key： RPVZMUGANNMZGT-LKBXWNBLSA-N
• SMILES： C1(C(C)=C2O[C@@H]3C4C(O)=C(C)C(O)=C(C=4OC(C)(C)[C@@H]3[C@@H]3C2=C(OC(C)(C)C3)C=1C(/C=C/C1C=CC=CC=1)=O)C(/C=C/C1C=CC=CC=1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 50
• XLogP3: 8.114

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones